Cas no 3891-74-5 (Galanthamine Methiodide)

• Product Name: Galanthamine Methiodide
• CAS No: 3891-74-5
• MF: C₁₈H₂₄INO₃
• MW: 429.292537689209
• CID: 1494841
• PubChem ID: 199254
• Update Time: 2025-08-02

Galanthamine Methiodide Chemical and Physical Properties

Names and Identifiers

• (4aS,6R)-6-hydroxy-3-methoxy-11,11-dimethyl-5,6,9,10,11,12-hexahydro-4aH-[1]benzofuro[3a,3,2-ef][2]benzazepin-11-ium iodide
• Galanthamine Methiodide
• 3891-74-5
• Galanthamine iodomethylate
• (12S,14R)-9-methoxy-4,4-dimethyl-11-oxa-4-azoniatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9,15-tetraen-14-ol;iodide
• Galanthaminium, 10-methyl-, iodide
• 6-Hydroxy-3-methoxy-11,11-dimethyl-5,6,9,10,11,12-hexahydro-4aH-[1]benzofuro[3a,3,2-ef][2]benzazepin-11-ium iodide
• Galanthaminium, 7-methyl-, iodide
• DTXSID40959684
• N-Methylgalanthaminium iodide

• Inchi： 1S/C18H24NO3.HI/c1-19(2)9-8-18-7-6-13(20)10-15(18)22-17-14(21-3)5-4-12(11-19)16(17)18;/h4-7,13,15,20H,8-11H2,1-3H3;1H/q+1;/p-1/t13-,15-,18?;/m0./s1
• InChI Key： BGQUXEGIISTLGG-PFYMQUAWSA-M
• SMILES： [I-].O1C2=C(C=CC3C[N+](C)(C)CCC4(C=C[C@@H](C[C@H]14)O)C=32)OC

Computed Properties

• Exact Mass: 429.08009g/mol
• Monoisotopic Mass: 429.08009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 477
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Galanthamine-type amaryllidaceae alkaloids